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Compound of Interest

Compound Name: 4-(4-Bromophenyl)cyclohexanone

Cat. No.: B1278233 Get Quote

An In-depth Technical Guide to the Physicochemical Characterization of 4-(4-
Bromophenyl)cyclohexanone

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 4-(4-
Bromophenyl)cyclohexanone, a key intermediate in pharmaceutical synthesis. The primary

focus is the determination and significance of its melting point, a critical parameter for identity

confirmation and purity assessment. This document delineates the fundamental principles of

melting point analysis, provides a detailed experimental protocol for its accurate determination,

and discusses the interpretation of results in a research and quality control context. By

synthesizing theoretical knowledge with practical application, this guide serves as an essential

resource for scientists working with this compound.

Introduction: 4-(4-Bromophenyl)cyclohexanone in
Synthetic Chemistry
4-(4-Bromophenyl)cyclohexanone, identified by CAS Number 84892-43-3, is a disubstituted

cyclohexanone derivative.[1] Its structure, featuring a bromophenyl group attached to a

cyclohexanone ring, makes it a valuable building block in the synthesis of more complex

molecular architectures, particularly within the pharmaceutical industry.[1][2]
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The physical properties of such an intermediate are paramount for ensuring the consistency,

quality, and success of subsequent synthetic steps. Among these, the melting point is a

fundamental and highly informative characteristic. It serves as a primary indicator of a

compound's purity and is a crucial specification for its identification.[3] An impure compound will

exhibit a depressed melting point and melt over a wider temperature range compared to a pure

sample. This guide provides a detailed examination of the melting point of 4-(4-
Bromophenyl)cyclohexanone.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(4-Bromophenyl)cyclohexanone is

presented below. These data are essential for handling, characterization, and application in a

laboratory setting.

Property Value Source

IUPAC Name
4-(4-bromophenyl)cyclohexan-

1-one
N/A

Synonyms
4-(p-bromophenyl)-

cyclohexanone
[4]

CAS Number 84892-43-3 [1]

Molecular Formula C₁₂H₁₃BrO [4]

Molecular Weight 253.13 g/mol [5][4][6]

Appearance Solid [4]

Melting Point 60 °C [7][1]

Boiling Point 340.3 ± 42.0 °C (Predicted) [7]

Density 1.380 ± 0.06 g/cm³ (Predicted) [7]

Storage
Sealed in dry, Room

Temperature
[7][8]
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The Scientific Principle of Melting Point
Determination
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase.[3][9] This process requires overcoming the intermolecular forces that maintain

the ordered crystal lattice structure.[3] For a pure, crystalline compound, this transition is

typically sharp and occurs over a narrow range of 0.5-1.0°C.

The presence of even small amounts of miscible impurities disrupts the crystal lattice, which

reduces the energy required to break it apart. This phenomenon results in two observable

effects:

Melting Point Depression: The temperature at which the mixture begins to melt is lower than

that of the pure substance.

Melting Point Range Broadening: The transition from solid to liquid occurs over a wider

temperature range.

Therefore, the melting point is not just an identification tool but also a robust criterion for

assessing purity.[3] An experimentally determined melting point of 60°C for a sample of 4-(4-
Bromophenyl)cyclohexanone would strongly indicate its high purity.

Standard Protocol for Accurate Melting Point
Determination
The following protocol outlines a validated method for determining the melting point of 4-(4-
Bromophenyl)cyclohexanone using a modern digital melting point apparatus, such as a

DigiMelt or Mel-Temp unit.[10] The causality behind each step is explained to ensure

methodological integrity.

Materials and Equipment
Sample of 4-(4-Bromophenyl)cyclohexanone (must be completely dry)

Mortar and pestle

Capillary tubes (sealed at one end)
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Digital melting point apparatus

Laboratory spatula

Experimental Workflow
The workflow for melting point determination is a systematic process designed to ensure

accuracy and reproducibility.
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Part 1: Sample Preparation

Part 2: Measurement

Grind Sample:
Place a small amount of dry

4-(4-Bromophenyl)cyclohexanone
into a mortar and grind to a

fine, uniform powder.

Load Capillary Tube:
Tap the open end of a capillary

tube into the powder.

Compact Sample:
Invert the tube and tap gently on a
hard surface, or drop it down a long
glass tube to compact the powder

into the sealed end. Aim for a
packed height of 2-3 mm.

Initial Rapid Determination (Optional):
If melting point is unknown, heat rapidly

(10-20°C/min) to find an
approximate range.

Insert tube
into apparatus

Precise Determination:
Set a starting temperature ~15-20°C

below the expected MP (60°C). Use a
slow heating ramp rate (1-2°C/min)

near the melting point.

Observe and Record:
Record T1: The temperature when the

first drop of liquid appears.
Record T2: The temperature when the

last solid crystal melts.

Report Melting Range:
The final result is reported

as the range T1 - T2.

Click to download full resolution via product page

Caption: Workflow for Melting Point Determination.
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Step-by-Step Methodology
Sample Preparation:

Step 1.1: Place a small quantity of 4-(4-Bromophenyl)cyclohexanone on a clean, dry

surface like a watch glass. If the crystals are not a fine powder, gently grind them using a

clean mortar and pestle.

Rationale: A fine powder ensures uniform heat distribution throughout the sample.[10]

Step 1.2: Press the open end of a capillary tube into the powdered sample. A small

amount of solid will be forced into the tube.

Step 1.3: Invert the capillary tube and tap the sealed end gently on a hard surface to pack

the solid down. The packed sample height should be 2-3 mm.

Rationale: An excessive amount of sample can cause an artificially wide melting range

due to inefficient heat transfer.[3]

Instrument Setup and Measurement:

Step 2.1 (Optional - For Unknowns): For a compound with an unknown melting point,

perform a rapid determination by heating at a rate of 10-20°C per minute to establish an

approximate range.[10]

Step 2.2 (Accurate Measurement): For 4-(4-Bromophenyl)cyclohexanone, the expected

melting point is 60°C. Set the starting temperature on the apparatus to approximately 45-

50°C.

Step 2.3: Set the heating ramp rate to 1-2°C per minute.

Rationale: A slow heating rate is critical to ensure that the thermometer reading

accurately reflects the sample's temperature, allowing for thermal equilibrium between

the sample, heating block, and thermometer. Heating too quickly will result in a reading

that is higher than the actual melting point.

Step 2.4: Insert the prepared capillary tube into the sample holder of the apparatus.
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Observation and Data Recording:

Step 3.1: Observe the sample closely through the magnifying lens.

Step 3.2: Record the temperature at which the first drop of liquid becomes visible. This is

the onset of melting (T1).

Step 3.3: Continue observing and record the temperature at which the last trace of solid

disappears, leaving a clear liquid. This is the completion of melting (T2).

Step 3.4: The result should be reported as a range: T1 – T2. For a pure sample, this range

should be narrow (e.g., 59.5 - 60.5°C).

Interpretation of Results
Sharp Melting Point (e.g., 59.5 - 60.5°C): A narrow melting range that aligns with the

literature value of 60°C is a strong indicator of high sample purity.[7][1]

Broad and Depressed Melting Point (e.g., 55 - 58°C): A wide melting range that is lower than

the literature value suggests the presence of impurities. The degree of depression and

broadening can qualitatively indicate the level of impurity.

Mixed Melting Point Technique: To confirm the identity of an unknown sample suspected to

be 4-(4-Bromophenyl)cyclohexanone, one can perform a mixed melting point test. This

involves mixing the unknown with an authentic sample of 4-(4-
Bromophenyl)cyclohexanone. If there is no depression or broadening of the melting point,

the unknown is confirmed to be the same compound.[10]

Conclusion
The melting point of 4-(4-Bromophenyl)cyclohexanone is a critical quality attribute, with a

literature value of 60°C. Its accurate determination is essential for verifying the identity and

purity of the material in research and drug development settings. The protocol described herein

provides a robust, self-validating methodology rooted in fundamental physicochemical

principles. Adherence to this procedure, particularly with respect to sample preparation and a

slow, controlled heating rate, will ensure reliable and reproducible results, upholding the

standards of scientific integrity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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